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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)urea

Cat. No.: B109879 Get Quote

Essential Safety and Handling Guide for 1-(3,4-
Dichlorophenyl)urea
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 1-(3,4-Dichlorophenyl)urea is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Chemical and Physical Properties

Property Value

CAS Number 2327-02-8

Molecular Formula C7H6Cl2N2O

Appearance White, odorless, crystalline solid

Hazards
Causes serious eye irritation. May cause long

lasting harmful effects to aquatic life.[1]

Hazard Identification and Classification
1-(3,4-Dichlorophenyl)urea is classified with the following hazards:
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Eye Irritation (Category 2): Causes serious eye irritation.[1]

Chronic Aquatic Toxicity (Category 4): May cause long-lasting harmful effects to aquatic life.

[1]

The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

when handling 1-(3,4-Dichlorophenyl)urea, especially in its powdered form.[2][3]

PPE Category Specifications and Recommendations

Eye and Face Protection

Wear tightly fitting safety goggles or chemical

safety glasses that conform to EN166 (EU) or

NIOSH (US) standards.[1] A face shield may be

necessary for splash protection.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn. Always inspect gloves before use and

wash hands after removal.[5][6] A fully-buttoned

lab coat or chemical-resistant clothing is

required to prevent skin contact.[5][7][8] For

larger quantities or risk of significant exposure,

disposable coveralls may be appropriate.[7]

Respiratory Protection

If there is a risk of inhaling dust, use a NIOSH

(US) or EN 149 (EU) approved respirator with

an appropriate filter for particulates (e.g., P99 or

ABEK-P2).[1][8] Engineering controls like fume

hoods should be the primary method of

exposure control.[5]

Footwear

Wear closed-toe shoes, and for larger-scale

operations, chemical-resistant boots with non-

slip soles are recommended.[3][9]
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Operational Plan for Handling
A systematic workflow ensures that 1-(3,4-Dichlorophenyl)urea is handled safely from receipt

to disposal.
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Workflow for Handling 1-(3,4-Dichlorophenyl)urea

Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

Review SDS

Don Appropriate PPE

Work in a Ventilated Area

Weigh and Handle as Powder

Avoid Dust Formation

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Collect Waste in Labeled Container

Store Waste Appropriately

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-(3,4-Dichlorophenyl)urea.
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Disposal Plan
Proper disposal of 1-(3,4-Dichlorophenyl)urea and its containers is crucial to prevent

environmental contamination.

Waste Collection and Storage

Container: Collect waste 1-(3,4-Dichlorophenyl)urea in a clearly labeled, sealable, and

compatible waste container.[5]

Labeling: Attach a "Hazardous Waste" label to the container as soon as the first waste is

added.[5]

Storage: Store the waste container in a designated, secure area away from incompatible

materials, such as strong oxidizing agents.[5]

Disposal Procedure

Method: This material and its container must be disposed of as hazardous waste.[1] The

recommended method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Regulatory Compliance: Always consult and adhere to local, regional, and national

hazardous waste regulations for complete and accurate classification and disposal

procedures.[8] Do not allow the product to enter drains or surface water.[8]

Empty Containers: Handle contaminated packaging in the same way as the substance itself.

Completely emptied packages may be eligible for recycling, depending on local regulations.

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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